Cas no 39513-24-1 (2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI))

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI)
• CAS No: 39513-24-1
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD18814458
• CID: 1019057
• PubChem ID: 13616640
• Update Time: 2025-10-29

2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI)
• 5-hydroxybenzimidazol-2(3H)-one
• 5-Hydroxy-1H-benzo[d]imidazol-2(3H)-one
• V 820-14
• 5-hydroxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• AKOS022468223
• AKOS017514613
• 2h-benzimidazol-2-one,1,3-dihydro-5-hydroxy-
• 5-hydroxy-1,3-dihydrobenzimidazol-2-one
• LVWUZNNDSSEHBV-UHFFFAOYSA-N
• 39513-24-1
• SCHEMBL3226331
• 1,3-Dihydro-5-hydroxy-2H-benzimidazol-2-one
• DTXSID901263583
• EN300-3186259
• DB-296138
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-hydroxy-
• CHEMBL3218376
• AB89841

• MDL： MFCD18814458
• Inchi： 1S/C7H6N2O2/c10-4-1-2-5-6(3-4)9-7(11)8-5/h1-3,10H,(H2,8,9,11)
• InChI Key： LVWUZNNDSSEHBV-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)NC(N2)=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260-262 ºC
• Boiling Point: 191.1±19.0 ºC (760 Torr),
• Flash Point: 69.4±21.5 ºC,
• Solubility: Slightly soluble (23 g/l) (25 º C),

Additional information on 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI)

Comprehensive Overview of 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI) (CAS No. 39513-24-1)

The compound 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI), identified by its CAS No. 39513-24-1, is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. This benzimidazole derivative is characterized by its unique hydroxyl group at the 5-position, which enhances its reactivity and potential utility in drug development. Researchers and industry professionals frequently seek information on this compound due to its relevance in medicinal chemistry and biomolecular studies.

In recent years, the demand for heterocyclic compounds like 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI) has surged, driven by advancements in targeted drug delivery and enzyme inhibition therapies. Its structural features make it a candidate for modulating biological pathways, particularly in anti-inflammatory and antioxidant applications. Users often search for terms such as "benzimidazole synthesis," "hydroxy-substituted heterocycles," and "CAS 39513-24-1 applications," reflecting the growing interest in this niche.

From a synthetic perspective, CAS No. 39513-24-1 is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its purity and stability are critical for research, prompting queries like "how to purify 2H-Benzimidazol-2-one derivatives" and "storage conditions for hydroxy benzimidazoles." These long-tail keywords highlight the practical challenges addressed by scientists working with this compound.

The pharmacological potential of 1,3-dihydro-5-hydroxy-2H-benzimidazol-2-one is another hot topic. Studies suggest its role in neuroprotection and cancer research, aligning with trends in precision medicine. For instance, its ability to scavenge free radicals ties into searches for "natural antioxidant alternatives" and "small-molecule therapeutics." This intersection of chemistry and biology makes the compound a frequent subject in academic publications and patent filings.

Environmental and regulatory considerations also shape discussions around 39513-24-1. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Queries such as "benzimidazole biodegradability" and "green chemistry approaches" reflect the industry's shift toward sustainable practices. This aligns with broader ESG (Environmental, Social, and Governance) trends in chemical manufacturing.

In summary, 2H-Benzimidazol-2-one,1,3-dihydro-5-hydroxy-(9CI) (CAS No. 39513-24-1) exemplifies the convergence of synthetic chemistry, pharmacology, and sustainability. Its versatility ensures continued relevance in both R&D and industrial applications, making it a compound of enduring scientific and commercial interest.